Cas no 51052-79-0 (3-(Piperidin-4-yl)propanoic acid hydrochloride)

• Product Name: 3-(Piperidin-4-yl)propanoic acid hydrochloride
• CAS No: 51052-79-0
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD06202371
• CID: 1025841
• PubChem ID: 21198547
• Update Time: 2025-06-08

3-(Piperidin-4-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yl)propanoic acid hydrochloride
• 3-piperidin-4-ylpropanoic acid,hydrochloride
• 3-(4-piperidinyl)
• 3-(4-piperidinyl)propionic acid,hydrochloride
• 3-(4-piperidyl)propanoic acid hydrochloride
• 3-(4-piperidyl)propionic acid hydrochloride
• 3-(4-Piperidyl)propionic hydrochloride
• 3-[4]piperidyl-propionic acid , hydrochloride
• 3-[4]Piperidyl-propionsaeure, Hydrochlorid
• 4-PIPERIDINEPROPANOIC ACID, HCL
• AC1Q3EZG
• AG-B-94340
• ANW-71719
• CTK7J3093
• SureCN3159636
• CS-0012637
• BCA05279
• 3-(Piperidin-4-yl)propanoic acid--hydrogen chloride (1/1)
• AKOS016007506
• SCHEMBL3159636
• 3-piperidin-4-ylpropanoic acid;hydrochloride
• MFCD06202371
• 3-(4-piperidinyl)propionic acid, hydrochloride
• 3-Piperidin-4-yl-propionic acid hydrochloride
• 4-Piperidinepropanoic acid HCl
• 4-Piperidinepropanoic acid, hydrochloride
• XJKGRWLZAWTSOY-UHFFFAOYSA-N
• DTXSID50611327
• AS-41996
• 3-Piperidin-4-ylpropanoic acid hydrochloride
• 3-piperidin-4-ylpropionic acid hydrochloride
• 3-(PIPERIDIN-4-YL)PROPANOICACID HYDROCHLORIDE
• 3-(Piperidin-4-yl)propanoicacidhydrochloride
• SB41285
• 51052-79-0
• 3-(Piperidin-4-yl)propanoic acid hydrochloride, AldrichCPR
• EN300-52486
• (piperidin-4-yl)ethylcarboxylate hydrochloride
• A871387
• DB-338977

• MDL： MFCD06202371
• Inchi： 1S/C8H15NO2.ClH/c10-8(11)2-1-7-3-5-9-6-4-7;/h7,9H,1-6H2,(H,10,11);1H
• InChI Key： XJKGRWLZAWTSOY-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC1CCNCC1)=O

Computed Properties

• Exact Mass: 193.08708
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 49.33
• Vapor Pressure: Not available

3-(Piperidin-4-yl)propanoic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(Piperidin-4-yl)propanoic acid hydrochloride

Comprehensive Overview of 3-(Piperidin-4-yl)propanoic acid hydrochloride (CAS No. 51052-79-0)

3-(Piperidin-4-yl)propanoic acid hydrochloride (CAS No. 51052-79-0) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This hydrochloride salt derivative of 3-(Piperidin-4-yl)propanoic acid is particularly valued for its role as an intermediate in the development of bioactive molecules. Its molecular structure, featuring a piperidine ring and a propanoic acid moiety, makes it a versatile building block in medicinal chemistry. Researchers often explore its applications in designing CNS-targeting drugs, enzyme inhibitors, and GPCR modulators, aligning with current trends in neurodegenerative disease and metabolic disorder therapeutics.

The compound’s relevance extends to modern drug discovery, where piperidine derivatives are frequently investigated for their pharmacokinetic properties. With the growing demand for small-molecule drugs and precision medicine, 51052-79-0 has garnered attention in academic and industrial labs. Its solubility in water and polar solvents enhances its utility in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Recent publications highlight its potential in cancer immunotherapy and pain management, addressing key healthcare challenges like opioid alternatives and immune checkpoint modulation.

From a synthetic perspective, 3-(Piperidin-4-yl)propanoic acid hydrochloride is synthesized via reductive amination or Michael addition protocols, often optimized for green chemistry principles. Environmental concerns have driven interest in solvent-free reactions and catalytic methods, which reduce waste and improve yield. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure purity, critical for regulatory compliance in GMP manufacturing. The compound’s stability under controlled conditions also supports its use in long-term drug formulation studies.

Market trends indicate rising inquiries for 51052-79-0 from contract research organizations (CROs) and biotech startups, reflecting its niche yet expanding applications. Online searches frequently associate it with terms like "piperidine-based scaffolds", "carboxylic acid derivatives in drug design", and "CAS 51052-79-0 supplier", underscoring its commercial and scientific demand. Regulatory databases classify it as non-hazardous under standard handling, though proper lab safety protocols are always recommended.

In summary, 3-(Piperidin-4-yl)propanoic acid hydrochloride exemplifies the intersection of chemical innovation and therapeutic advancement. Its adaptability to diverse research needs—from neuroscience to catalysis—positions it as a staple in modern chemistry. As the pharmaceutical industry prioritizes molecular diversity and sustainable synthesis, this compound’s role is poised to grow, answering pressing questions in both drug development and material science.